Cas no 903340-80-7 (1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea)

• Product Name: 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea
• CAS No: 903340-80-7
• MF: C₂₁H₃₄N₄O₂
• MW: 374.520265102386
• CID: 5504990
• Update Time: 2025-10-06

1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-cyclohexyl-N'-[2-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea

• Inchi： 1S/C21H34N4O2/c1-24-12-14-25(15-13-24)20(17-8-10-19(27-2)11-9-17)16-22-21(26)23-18-6-4-3-5-7-18/h8-11,18,20H,3-7,12-16H2,1-2H3,(H2,22,23,26)
• InChI Key： WBBZBZYADNIHOC-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea

Professional Introduction to 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea (CAS No. 903340-80-7)

1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea, with the CAS number 903340-80-7, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its cyclohexyl and piperazine moieties, contribute to its unique pharmacological profile, which has been explored in various preclinical studies.

The nomenclature of this compound follows the standard IUPAC rules, ensuring clarity and precision in its identification. The presence of a urea functional group in the molecule suggests potential interactions with biological targets, which is a common feature in drug design. The 4-methoxyphenyl and 4-methylpiperazin-1-yl substituents further enhance the complexity of the molecule, offering multiple sites for interaction with biological receptors. This complexity is often leveraged to achieve higher selectivity and efficacy in drug candidates.

In recent years, there has been a surge in research focused on developing novel compounds with improved pharmacokinetic properties. The 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea structure has been investigated for its potential as a lead compound in the development of new therapeutic agents. Studies have shown that modifications in the cyclohexyl ring and the piperazine moiety can significantly alter the biological activity of the molecule. This flexibility allows researchers to fine-tune the properties of the compound to meet specific therapeutic requirements.

The urea group in this compound plays a crucial role in its interaction with biological targets. Urea-based compounds are known for their ability to form hydrogen bonds with polar groups on proteins, which can enhance binding affinity. Additionally, the 4-methoxyphenyl substituent may contribute to hydrophobic interactions, further stabilizing the binding of the molecule to its target. These interactions are critical for achieving the desired pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been performed on 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea, revealing potential binding sites on various biological targets. These studies have provided valuable insights into how structural modifications can optimize binding affinity and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines, allowing for more efficient identification of promising lead compounds.

The synthesis of 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has allowed for the efficient preparation of this complex molecule. Researchers have explored various synthetic routes to optimize yield and minimize byproduct formation. These efforts are crucial for ensuring that sufficient quantities of the compound are available for preclinical testing.

Preclinical studies have demonstrated that 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea exhibits promising biological activity in vitro and in vivo. These studies have focused on evaluating its efficacy against various disease models, as well as its safety profile. The compound has shown potential as an inhibitor of certain enzymes and receptors involved in pathophysiological processes. However, further research is needed to fully understand its mechanisms of action and long-term effects.

The development of novel pharmaceuticals is a complex process that requires extensive testing before reaching clinical trials. The findings from preclinical studies provide critical data for determining whether a compound is ready for human testing. If successful, clinical trials will be conducted to evaluate the safety and efficacy of 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea in patients with specific conditions. These trials are essential for gaining regulatory approval and bringing new treatments to market.

In conclusion, 1-cyclohexyl-3-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylurea (CAS No. 903340-80-7) represents a significant advancement in pharmaceutical research. Its unique structural features make it a promising candidate for further development into new therapeutic agents. Ongoing studies continue to explore its potential applications and mechanisms of action, paving the way for innovative treatments in various medical fields.